(3aR,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d][1,3]dioxol-4(5H)-one

Specification

• Molecular Formula: C13H22O4
• Molecular Weight: 242.31 g/mol
• IUPAC Name: 2,2-dimethyl-6-[(2-methylpropan-2-yl)oxymethyl]-3a,5,6,6a-tetrahydrocyclopenta[d][1,3]dioxol-4-one
• Standard InChI: InChI=1S/C13H22O4/c1-12(2,3)15-7-8-6-9(14)11-10(8)16-13(4,5)17-11/h8,10-11H,6-7H2,1-5H3
• Standard InChI Key: UUESWEJJLSMKFT-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(CC(=O)C2O1)COC(C)(C)C)C

Introduction

The compound (3aR,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d]dioxol-4(5H)-one, also known by its CAS number 223596-25-6, is a synthetic organic molecule characterized by its complex cyclopentadioxol ring system and a tert-butoxymethyl substituent. This compound belongs to a class of cyclic compounds that often exhibit interesting biological activities due to their three-dimensional structures and specific functional groups.

Structural Features

• Molecular Formula: C13H22O4

• Molecular Weight: 242.31 g/mol

• Stereochemistry: The compound has specific R configurations at the 3a, 6, and 6a carbon centers, which can influence its reactivity and interactions with biological targets.

Biological Activity and Potential Applications

While specific biological activities of (3aR,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d]dioxol-4(5H)-one have not been extensively documented, compounds with similar cyclic structures often exhibit antimicrobial, antioxidant, or other bioactive properties. For instance, cyclopentyl dioxolanes are known for their antimicrobial properties, while alkylated dioxolanes may exhibit antioxidant activities.

Compound Name	Structural Features	Biological Activity
Cyclopentyl Dioxolanes	Similar cyclic structure	Antimicrobial
Alkylated Dioxolanes	Varying alkyl groups	Antioxidant
Tetrahydrofuran Derivatives	Non-cyclic analogs	Variable

Synthesis and Availability

The synthesis of (3aR,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d]dioxol-4(5H)-one typically involves complex organic chemistry techniques. This compound is available from various chemical suppliers, with prices ranging from $1.9 to $2.9 per gram, depending on the quantity and supplier.